Cas no 1212-29-9 (thiourea, N,N'-dicyclohexyl-)

• Product Name: thiourea, N,N'-dicyclohexyl-
• CAS No: 1212-29-9
• MF: C₁₃H₂₄N₂S
• MW: 240.408061981201
• MDL: MFCD00021316
• CID: 41089
• PubChem ID: 727200
• Update Time: 2025-07-25

thiourea, N,N'-dicyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Dicyclohexylthiourea
• N,N-Dicyclohexylthiourea
• N,N?Dicyclohexylthiourea
• 1,3-Dicyclohexylthiourea
• 1,3-bis(cyclohexyl)thiourea
• ,3-dicyclohexyl-2-thio-ure
• n,n'-dicyclohexylthiocarbamide
• nci-c04524
• sym-dicyclohexythiourea
• 1,3-DICYCLOHEXYL-2-THIOUREA
• N,N'-Dicyclohexylthiourea
• N,N'-DIEYCLOHEXTHIOUREA
• DICYCLOHEXYLUREA
• N,N'-biscyclohexylthiourea
• N,N'-Diethylthlourea
• sym-Dicyclohexylthiourea
• Thiourea, N,N'-dicyclohexyl-
• Dicyclohexyl thiourea
• N,N'-Dicyclohexyl-2-thiourea
• Urea, 1,3-dicyclohexyl-2-thio-
• 1,3-(Dicyclohexyl)thiourea
• 1,3-dicyclohexyl-thiourea
• KAJICSGLHKRDLN-UHFFFAOYSA-N
• 854C
• D89654
• UNII-854CTM0T34
• NCGC00090801-01
• NS00023954
• Q27269587
• FT-0629385
• 1 pound not3-Dicyclohexyi-thiourea
• DTXSID9020451
• Z45795016
• Tox21_201806
• 1212-29-9
• Urea,3-dicyclohexyl-2-thio-
• AN-689/40172661
• NSC-33443
• MFCD00021316
• N,N'-dicyclohexyl-thiourea
• CS-0149645
• NCGC00090801-02
• KAJICSGLHKRDLN-UHFFFAOYSA-
• 3-12-00-00049 (Beilstein Handbook Reference)
• EN300-1265479
• InChI=1/C13H24N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h11-12H,1-10H2,(H2,14,15,16)
• Thiourea,N'-dicyclohexyl-
• N,N'-DICYCLOHEXYLTHIOUREA [HSDB]
• CAS-1212-29-9
• Oprea1_850375
• 854CTM0T34
• NCGC00256322-01
• NSC 33443
• N,N inverted exclamation mark -Dicyclohexylthiourea
• 1,3-bis(cyclohexyl)-thiourea
• F0881-0002
• DICYCLOHEXYLTHIOUREA, N,N'-
• bis(cyclohexylamino)methane-1-thione
• CHEMBL1606127
• HSDB 4150
• BRN 0517587
• SCHEMBL491492
• WLN: L6TJ AMYUS&M- AL6TJ
• AKOS002213801
• AS-58215
• D0440
• NCGC00259355-01
• CCRIS 232
• EINECS 214-920-7
• DTXCID70451
• SY017001
• NSC33443
• Tox21_302838
• 1,3Bis(cyclohexyl)thiourea
• Thiourea, N,N'dicyclohexyl
• Urea, 1,3dicyclohexyl2thio
• symDicyclohexylthiourea
• N,N'Dicyclohexylthiocarbamide
• N,N'Dicyclohexyl2thiourea
• 1,3-DICYCLOHEXYL-2-THIO-UREA
• 1,3Dicyclohexylthiourea
• STK320995
• 1,3Dicyclohexyl2thiourea
• FD61317
• 214-920-7
• thiourea, N,N'-dicyclohexyl-

• MDL： MFCD00021316
• Inchi： 1S/C13H24N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h11-12H,1-10H2,(H2,14,15,16)
• InChI Key： KAJICSGLHKRDLN-UHFFFAOYSA-N
• SMILES： S=C(NC1CCCCC1)NC1CCCCC1
• BRN： 0517587

Computed Properties

• Exact Mass: 240.16600
• Monoisotopic Mass: 240.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0285 (rough estimate)
• Melting Point: 181.0 to 184.0 deg-C
• Boiling Point: 345.3°Cat760mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: <0.01 g/100 mL at 21 ºC
• PSA: 56.15000
• LogP: 3.89770
• Solubility: Insoluble in water

thiourea, N,N'-dicyclohexyl- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22-S36/37
• RTECS：YS9300000
• Safety Term：S22;S36/37
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on thiourea, N,N'-dicyclohexyl-

Thiourea, N,N'-dicyclohexyl- (CAS No. 1212-29-9): A Comprehensive Overview

Thiourea, N,N'-dicyclohexyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1212-29-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its versatile applications in synthesis and potential roles in medicinal chemistry.

The molecular structure of Thiourea, N,N'-dicyclohexyl- consists of a central sulfur atom double-bonded to a nitrogen atom, with each nitrogen atom further substituted by a cyclohexyl group. This configuration imparts distinct reactivity and stability, making it a valuable intermediate in various chemical transformations. The presence of the cyclohexyl groups enhances the compound's solubility in organic solvents, facilitating its use in industrial and laboratory settings.

In recent years, Thiourea, N,N'-dicyclohexyl- has been extensively studied for its role in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity. Specifically, the compound has been investigated for its ability to facilitate the formation of sulfur-containing heterocycles, which are known to exhibit antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of Thiourea, N,N'-dicyclohexyl- is its utility in cross-coupling reactions. These reactions are fundamental in modern synthetic chemistry, enabling the construction of complex molecular frameworks with precision. The compound's ability to act as a ligand or catalyst in such reactions has opened new avenues for the synthesis of pharmacologically relevant molecules. For instance, studies have demonstrated its effectiveness in palladium-catalyzed coupling reactions, where it aids in the formation of carbon-carbon bonds essential for drug development.

The pharmaceutical industry has shown particular interest in derivatives of Thiourea, N,N'-dicyclohexyl-. By modifying its structure, chemists have been able to generate compounds with enhanced binding affinity to biological targets. This has led to the discovery of potential treatments for various diseases, including cancer and neurodegenerative disorders. The cyclohexyl substituents not only improve solubility but also contribute to the compound's metabolic stability, making it an attractive candidate for further development.

From an academic perspective, Thiourea, N,N'-dicyclohexyl- serves as a model system for understanding sulfur-nitrogen heterocycles. Its reactivity and structural features provide insights into how these compounds interact with biological systems. Researchers have employed computational methods to predict the behavior of this compound in different environments, aiding in the rational design of new derivatives with improved properties.

The synthesis of Thiourea, N,N'-dicyclohexyl- itself is a testament to the advancements in synthetic organic chemistry. Modern techniques allow for efficient preparation of this compound with high purity and yield. These methods often involve multi-step sequences that highlight the ingenuity of synthetic chemists in navigating complex reaction pathways.

In conclusion, Thiourea, N,N'-dicyclohexyl-, with its CAS number CAS No. 1212-29-9, represents a cornerstone in both academic research and industrial applications. Its unique chemical properties make it indispensable in the synthesis of biologically active molecules, driving forward progress in pharmaceutical development. As research continues to uncover new applications and derivatives of this compound, its significance is poised to grow even further.